Cas no 18209-14-8 (N-Methyl Mitomycin A)

N-Methyl Mitomycin A Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-1,5-dimethyl-,(1aS,8S,8aR,8bS)-
• 6-O-Methyl Mycophenolic Acid Methyl Ester-d9
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-1,5-d
• Mitomycin F
• N-Methyl Mitomycin A
• 004820
• 1-Methyl-3-chlormethyl-pyrrolidin
• 3-Chlormethyl-1-methyl-pyrrolidin
• 3-chloromethyl-1-methylpyrrolidine
• 3-chloromethyl-1-methyl-pyrrolidine
• AC1NP9CZ
• CTK5A8702
• N-metil-3-clorometilpirrolidina
• N-metylmitomycin A
• SBB012983
• SureCN28718
• ZERO
• UNII-GOQ83S599K
• 18209-14-8
• AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-6,8A-DIMETHOXY-1,5-DIMETHYL-, (1AS,8S,8AR,8BS)-
• FMMDHGNWABITNT-JZWICRQDSA-N
• Q27279211
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-1,5-dimethyl-, (1aS-(1aalpha,8beta,8aalpha,8balpha))-
• N-Methylmitomycin A
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-6,8a-alpha-dimethoxy-1,5-dimethyl-8-(hydroxymethyl)-, carbamate (ester)
• (6,8a-Dimethoxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl)methyl hydrogen carbonimidate
• GOQ83S599K
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-1,5-dimethyl-, (1aS,8S,8aR,8bS)-
• CHEMBL102817
• [(4S,6S,7R,8S)-7,11-dimethoxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate
• AKOS030241636
• DTXSID40939522
• N-METHYL-MITOMYCIN A
• +Expand

• InChIKey： FMMDHGNWABITNT-JZWICRQDSA-N
• Inchi： InChI=1S/C17H21N3O6/c1-7-12(21)11-10(13(22)14(7)24-3)8(6-26-16(18)23)17(25-4)15-9(19(15)2)5-20(11)17/h8-9,15H,5-6H2,1-4H3,(H2,18,23)/t8-,9+,15+,17-,19?/m1/s1
• SMILES： NC(OC[C@@H]1C2C(C(=C(C(=O)C=2N2[C@@]1([C@H]1N(C)[C@H]1C2)OC)C)OC)=O)=O

Computed Properties

• Exact Mass: 363.143
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 363.143
• Heavy Atom Count: 26
• Complexity: 802
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Refractive Index: 1.633
• Boiling Point: 568°Cat760mmHg
• Flash Point: 297.3°C
• Density: 1.46